Cas no 1019011-31-4 (3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1019011-31-4
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 4567655
• PubChem ID: 43158860
• Update Time: 2025-10-29

3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• BUTTPARK 76\09-10
• 3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C10H9F2N3/c1-15-10(13)5-9(14-15)7-3-2-6(11)4-8(7)12/h2-5H,13H2,1H3
• InChI Key： KKJUZXZGURNPFX-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(C2=CC=C(F)C=C2F)=N1

Computed Properties

• Exact Mass: 209.076454g/mol
• Monoisotopic Mass: 209.076454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.2g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine

3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine: A Comprehensive Overview of Its Properties, Applications, and Research Significance

3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine, with the CAS number 1019011-31-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. This molecule belongs to the pyrazole amine class, characterized by a pyrazole ring substituted with a methyl group at the N1 position and an amine group at the C5 position, further modified by a 2,4-difluorophenyl moiety. The presence of fluorine atoms enhances its electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like pyrazole amine derivatives, fluorinated heterocycles, and CAS 1019011-31-4 applications to explore its potential in drug discovery and material science. Its molecular formula is C10H9F2N3, and it typically appears as a white to off-white crystalline solid with moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its handling in laboratory settings.

The chemical properties of 3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine are influenced by its aromatic and heterocyclic structure. The pyrazole ring contributes to its stability and ability to participate in hydrogen bonding through the amine group, while the fluorine atoms introduce electron-withdrawing effects that can modulate reactivity in synthetic pathways. This compound exhibits a melting point range of approximately 150-155°C and is stable under standard storage conditions, though it should be protected from moisture to prevent degradation. In terms of spectroscopic characteristics, it shows distinct signals in NMR spectroscopy, such as peaks for aromatic protons and fluorine atoms, which aid in its identification and purity assessment. Searches related to fluorine in drug design and heterocyclic compound synthesis are common among chemists aiming to leverage such properties for innovative applications. Additionally, its logP value indicates moderate lipophilicity, making it suitable for studies in medicinal chemistry where bioavailability is a key consideration.

In pharmaceutical research, 3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine serves as a crucial building block for developing novel therapeutic agents. Its structure is often incorporated into molecules targeting enzyme inhibition, particularly in areas like kinase inhibitors for cancer therapy or anti-inflammatory drugs. For instance, modifications of this core can lead to compounds with enhanced binding affinity to specific biological targets, addressing current healthcare challenges such as personalized medicine and drug resistance. Hot topics in this domain include AI-driven drug discovery and sustainable pharmaceuticals, where researchers use computational models to predict the efficacy of derivatives, reducing trial-and-error in labs. This aligns with frequent search queries like "pyrazole amines in oncology" or "fluorinated compounds in medicine," highlighting the compound's relevance in cutting-edge science. Moreover, its use in fragment-based drug design allows for the rapid assembly of libraries for high-throughput screening, accelerating the development of new treatments for diseases like Alzheimer's or metabolic disorders.

Beyond pharmaceuticals, this compound finds applications in agrochemicals, where it acts as an intermediate for synthesizing herbicides and pesticides with improved efficacy and environmental profiles. The fluorine atoms contribute to increased stability and penetration in plant systems, making derivatives effective at lower doses, which supports sustainable agriculture practices. This connects to trending topics such as green chemistry and precision farming, as industries seek eco-friendly solutions to enhance crop yield. Searches for agrochemical intermediates and fluorine in agriculture often lead to discussions on compounds like this, emphasizing their role in reducing chemical runoff and promoting food security. Additionally, in material science, it can be used to develop advanced polymers or sensors, leveraging its aromaticity for electronic applications, though this area is still emerging and subject to ongoing research.

The synthesis of 3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine typically involves multi-step organic reactions, starting from readily available precursors like 2,4-difluorobenzaldehyde and methylhydrazine, followed by cyclization and functionalization steps. Optimized routes focus on yield improvement and minimal waste generation, aligning with principles of green chemistry. Recent advancements in flow chemistry and catalytic methods have made production more efficient, reducing energy consumption and costs. This resonates with search trends around sustainable synthesis and process optimization, as manufacturers aim to meet regulatory standards and consumer demand for environmentally responsible products. Analytical techniques such as HPLC and mass spectrometry ensure high purity, which is critical for its applications in sensitive fields like drug development.

Market dynamics for 3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine reflect growing demand in the life sciences sector, driven by increased R&D investment in pharmaceuticals and agrochemicals. Key players include specialty chemical suppliers and contract research organizations that provide custom synthesis services. The compound is often available in gram to kilogram scales, with pricing influenced by purity and volume. Geographically, North America and Europe lead in consumption due to robust research infrastructures, while Asia-Pacific regions show rapid growth fueled by expanding biotech industries. Search queries like chemical suppliers for research and market trends in fine chemicals highlight its commercial importance. Additionally, regulatory aspects emphasize compliance with guidelines such as REACH, ensuring safe handling and transportation without classification as a hazardous material, which supports its widespread adoption.

Future perspectives for 3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine involve exploration in emerging fields like nanotechnology and biocatalysis, where its properties could enable innovations in drug delivery systems or enzymatic transformations. Interdisciplinary research combining chemistry with biology and engineering is likely to uncover new applications, addressing global challenges such as antimicrobial resistance or renewable energy. This aligns with hot topics searched by users, including innovative chemical intermediates and cross-disciplinary research, fostering collaboration across sectors. As synthetic methodologies advance, expect reduced production costs and enhanced scalability, making this compound more accessible for diverse applications. Continuous monitoring of scientific literature and patent filings will be essential to track developments, ensuring that stakeholders remain at the forefront of innovation.

In conclusion, 3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS 1019011-31-4) is a versatile and valuable compound with significant implications in pharmaceuticals, agrochemicals, and beyond. Its unique structural attributes, combined with ongoing research efforts, position it as a key player in addressing contemporary scientific and industrial needs. By staying informed through resources discussing pyrazole chemistry advancements and fluorinated compound applications, professionals can leverage its potential to drive progress in sustainable and health-focused innovations. This overview underscores the importance of such specialized chemicals in fostering a brighter, more technologically advanced future.